Cas no 88451-10-9 (Urea, N-butyl-N'-(2,3-dimethylphenyl)-N-(phenylmethyl)-)

• Product name: Urea, N-butyl-N'-(2,3-dimethylphenyl)-N-(phenylmethyl)-
• CAS No: 88451-10-9
• MF: C₂₀H₂₆N₂O
• MW: 310.43324
• CID: 632382
• PubChem ID: 13732978

Urea, N-butyl-N'-(2,3-dimethylphenyl)-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-butyl-N'-(2,3-dimethylphenyl)-N-(phenylmethyl)-
• 1-benzyl-1-butyl-3-(2,3-dimethylphenyl)urea
• DTXSID10547875
• N-Benzyl-N-butyl-N'-(2,3-dimethylphenyl)urea
• 88451-10-9
• CHEMBL74487

• Inchi： InChI=1S/C20H26N2O/c1-4-5-14-22(15-18-11-7-6-8-12-18)20(23)21-19-13-9-10-16(2)17(19)3/h6-13H,4-5,14-15H2,1-3H3,(H,21,23)
• InChI Key： JOUBLGWLPRKRPX-UHFFFAOYSA-N
• SMILES： CCCCN(CC1=CC=CC=C1)C(=O)NC2=CC=CC(=C2C)C

Computed Properties

• Exact Mass: 310.204513457g/mol
• Monoisotopic Mass: 310.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 32.3Ų